N-(4-{[(2-hydroxyethyl)(propyl)amino]methyl}phenyl)acetamide

• IUPAC Name: N-[4-[[2-hydroxyethyl(propyl)amino]methyl]phenyl]acetamide
• InChI: InChI=1S/C14H22N2O2/c1-3-8-16(9-10-17)11-13-4-6-14(7-5-13)15-12(2)18/h4-7,17H,3,8-11H2,1-2H3,(H,15,18)
• InChI Key: UICODKAJXITPEN-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCO)CC1=CC=C(C=C1)NC(=O)C
• Molecular Formula: C14H22N2O2
• Molecular Weight: 250.34 g/mol

Description

N-(4-{[(2-hydroxyethyl)(propyl)amino]methyl}phenyl)acetamide, also known as HPPA, is a chemical compound that has been widely studied for its potential therapeutic properties. HPPA belongs to a class of compounds known as amides, which are commonly used in medicinal chemistry due to their ability to modulate biological activity. In

Mechanism of Action

The exact mechanism of action of N-(4-{[(2-hydroxyethyl)(propyl)amino]methyl}phenyl)acetamide is not fully understood, but it is thought to act through the inhibition of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators. N-(4-{[(2-hydroxyethyl)(propyl)amino]methyl}phenyl)acetamide has also been shown to modulate the activity of neurotransmitters, such as dopamine and serotonin, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
N-(4-{[(2-hydroxyethyl)(propyl)amino]methyl}phenyl)acetamide has been shown to have a number of biochemical and physiological effects. It has been reported to reduce the production of inflammatory mediators, such as prostaglandins and cytokines, and to inhibit the activity of COX enzymes. N-(4-{[(2-hydroxyethyl)(propyl)amino]methyl}phenyl)acetamide has also been shown to modulate the activity of neurotransmitters, such as dopamine and serotonin, which are involved in the regulation of mood and behavior. Additionally, N-(4-{[(2-hydroxyethyl)(propyl)amino]methyl}phenyl)acetamide has been reported to have antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

N-(4-{[(2-hydroxyethyl)(propyl)amino]methyl}phenyl)acetamide has several advantages for use in lab experiments. It is a well-characterized compound, and its synthesis method is well-established. N-(4-{[(2-hydroxyethyl)(propyl)amino]methyl}phenyl)acetamide is also relatively stable and can be easily stored. However, there are some limitations to its use in lab experiments. N-(4-{[(2-hydroxyethyl)(propyl)amino]methyl}phenyl)acetamide has low solubility in water, which can make it difficult to administer in vivo. Additionally, N-(4-{[(2-hydroxyethyl)(propyl)amino]methyl}phenyl)acetamide has not been extensively studied in humans, and its safety profile is not well-established.

Future Directions

There are several future directions for research on N-(4-{[(2-hydroxyethyl)(propyl)amino]methyl}phenyl)acetamide. One potential area of study is its use in the treatment of cancer. Further investigation is needed to determine the mechanisms by which N-(4-{[(2-hydroxyethyl)(propyl)amino]methyl}phenyl)acetamide inhibits the growth of cancer cells and to evaluate its potential as a therapeutic agent. Another potential area of study is its use in the treatment of neurological disorders, such as Alzheimer's disease. Further research is needed to determine the effects of N-(4-{[(2-hydroxyethyl)(propyl)amino]methyl}phenyl)acetamide on neurotransmitter activity and to evaluate its potential as a treatment for these disorders. Additionally, further studies are needed to evaluate the safety and efficacy of N-(4-{[(2-hydroxyethyl)(propyl)amino]methyl}phenyl)acetamide in humans.

Synthesis Methods

The synthesis of N-(4-{[(2-hydroxyethyl)(propyl)amino]methyl}phenyl)acetamide involves the reaction of 4-aminomethylphenol with propylene oxide and ethylene oxide, followed by acetylation with acetic anhydride. The final product is obtained through purification and isolation techniques. The purity of N-(4-{[(2-hydroxyethyl)(propyl)amino]methyl}phenyl)acetamide is critical for its use in scientific research, and various analytical methods, such as high-performance liquid chromatography (HPLC), have been employed to ensure its quality.

Scientific Research Applications

N-(4-{[(2-hydroxyethyl)(propyl)amino]methyl}phenyl)acetamide has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects. N-(4-{[(2-hydroxyethyl)(propyl)amino]methyl}phenyl)acetamide has also been investigated for its potential use in the treatment of cancer, as it has been reported to inhibit the growth of cancer cells. Additionally, N-(4-{[(2-hydroxyethyl)(propyl)amino]methyl}phenyl)acetamide has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease, due to its ability to modulate the activity of neurotransmitters.